molecular formula C33H47NO9 B13831831 3-Deoxy-8-deacetylyunaconintine

3-Deoxy-8-deacetylyunaconintine

Cat. No.: B13831831
M. Wt: 601.7 g/mol
InChI Key: BDDLZZSRQWCCDP-JNFDTSIHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Deoxy-8-deacetylyunaconintine is a diterpenoid alkaloid structurally derived from yunaconitine, a highly toxic compound found in plants of the Aconitum genus. The compound is characterized by the absence of a hydroxyl group at the C3 position (3-deoxy) and the removal of an acetyl group at the C8 position (8-deacetyl). These modifications significantly alter its physicochemical and pharmacological properties compared to its parent compound. The deoxygenation and deacetylation in 3-Deoxy-8-deacetylyunaconintine likely reduce its polarity and may influence its bioavailability and metabolic stability .

Properties

Molecular Formula

C33H47NO9

Molecular Weight

601.7 g/mol

IUPAC Name

[(2R,3R,4R,5S,6S,8R,9R,10R,13S,16S,17R,18R)-11-ethyl-5,8-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate

InChI

InChI=1S/C33H47NO9/c1-7-34-16-30(17-38-2)13-12-21(40-4)33-20-14-31(36)22(41-5)15-32(37,24(27(33)34)25(42-6)26(30)33)23(20)28(31)43-29(35)18-8-10-19(39-3)11-9-18/h8-11,20-28,36-37H,7,12-17H2,1-6H3/t20-,21+,22+,23-,24+,25+,26-,27-,28-,30+,31+,32-,33?/m1/s1

InChI Key

BDDLZZSRQWCCDP-JNFDTSIHSA-N

Isomeric SMILES

CCN1C[C@@]2(CC[C@@H](C34[C@@H]2[C@H]([C@@H]([C@H]31)[C@]5(C[C@@H]([C@]6(C[C@@H]4[C@@H]5[C@H]6OC(=O)C7=CC=C(C=C7)OC)O)OC)O)OC)OC)COC

Canonical SMILES

CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)O)OC)OC)COC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Deoxy-8-deacetylyunaconintine typically involves multiple steps, starting from yunaconitine. The process includes selective deacetylation and deoxygenation reactions. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for achieving high yields and purity. Detailed synthetic routes and conditions are often proprietary and may vary depending on the desired scale of production .

Industrial Production Methods

Industrial production of 3-Deoxy-8-deacetylyunaconintine involves optimizing the synthetic routes for large-scale manufacturing. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Deoxy-8-deacetylyunaconintine undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions, such as solvent choice, temperature, and pH, are optimized based on the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds .

Scientific Research Applications

3-Deoxy-8-deacetylyunaconintine has several scientific research applications, including:

    Chemistry: It is used as a precursor for synthesizing other complex molecules.

    Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

    Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Deoxy-8-deacetylyunaconintine involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Key Findings :

  • The removal of the C8 acetyl group (as in 8-deacetylyunaconitine) increases solubility by introducing a free hydroxyl group, reducing LogP by ~0.3 units .
  • 3-Deoxygenation (as in 3-deoxyyunaconitine) raises LogP due to decreased polarity, but this effect is mitigated in 3-Deoxy-8-deacetylyunaconitine by the concurrent C8 deacetylation, resulting in balanced lipophilicity .

Bioactivity and Toxicity

  • Yunaconitine : Potent neurotoxin (LD50 in mice: 0.1 mg/kg) due to strong sodium channel activation.
  • 8-Deacetylyunaconitine : Reduced toxicity (LD50: 0.5 mg/kg) but retained sodium channel interaction.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.